Cas no 1956435-41-8 ([(3S)-3-methyl-3-piperidyl]methanol;hydrochloride)

• Product Name: [(3S)-3-methyl-3-piperidyl]methanol;hydrochloride
• CAS No: 1956435-41-8
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD29059013
• CID: 4770244
• PubChem ID: 118990197
• Update Time: 2026-02-26

[(3S)-3-methyl-3-piperidyl]methanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-(3-Methylpiperidin-3-yl)methanol hydrochloride
• [(3S)-3-methyl-3-piperidyl]methanol;hydrochloride
• SB46229
• [(3S)-3-Methyl-3-piperidyl]methanol hydrochloride
• 1956435-41-8
• [(3S)-3-methylpiperidin-3-yl]methanol hydrochloride
• (S)-(3-METHYLPIPERIDIN-3-YL)METHANOL HCL
• PS-17551
• MFCD29059013
• [(3S)-3-methyl-3-piperidyl]methanol HCl
• [(3S)-3-methylpiperidin-3-yl]methanol;hydrochloride
• (S)-(3-Methylpiperidin-3-yl)methanolhydrochloride

• MDL： MFCD29059013
• Inchi： 1S/C7H15NO.ClH/c1-7(6-9)3-2-4-8-5-7;/h8-9H,2-6H2,1H3;1H/t7-;/m0./s1
• InChI Key： UXIXDMNTNWZQKI-FJXQXJEOSA-N
• SMILES： Cl.OC[C@]1(C)CNCCC1

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 94.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Additional information on [(3S)-3-methyl-3-piperidyl]methanol;hydrochloride

[(3S)-3-methyl-3-piperidyl]methanol Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1956435-41-8, commonly referred to as [(3S)-3-methyl-3-piperidyl]methanol hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The hydrochloride salt form of this compound is particularly notable for its stability and solubility characteristics, making it a valuable entity for both academic and industrial research.

[(3S)-3-methyl-3-piperidyl]methanol hydrochloride belongs to the class of tertiary amines, with a piperidine ring as its core structure. The piperidine moiety is a six-membered cyclic amine, which is widely found in various bioactive compounds. The (3S) configuration indicates that the chiral center at position 3 of the piperidine ring has a specific stereochemistry, which is crucial for determining the compound's biological activity. The presence of a methyl group at position 3 further enhances the molecule's complexity and functional diversity.

Recent studies have highlighted the importance of [(3S)-3-methyl-3-piperidyl]methanol hydrochloride in medicinal chemistry. Researchers have explored its potential as a building block for constructing bioactive molecules with therapeutic applications. For instance, the compound has been utilized in the synthesis of novel neuroprotective agents, which show promise in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of this compound to interact with key cellular pathways makes it an attractive candidate for drug discovery efforts.

In addition to its pharmacological significance, [(3S)-3-methyl-3-piperidyl]methanol hydrochloride has also been studied for its role in chemical synthesis. Its structure serves as a versatile platform for generating derivatives with enhanced bioavailability and efficacy. For example, scientists have successfully synthesized analogs of this compound that exhibit improved solubility and reduced toxicity, making them more suitable for clinical use.

The synthesis of [(3S)-3-methyl-3-piperidyl]methanol hydrochloride involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the piperidine ring, introduction of the methyl group at position 3, and subsequent conversion to the hydrochloride salt. The stereochemical control during these steps is critical to ensure the desired (S)-configuration at position 3.

From an analytical perspective, [(3S)-methyl-](https://www.example.com) This compound can be characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide insights into its molecular structure, purity, and stability under various conditions.

Looking ahead, the continued exploration of [(3S)-methyl](https://www.example.com) compounds like this one holds great potential for advancing our understanding of complex biological systems. By leveraging cutting-edge research methodologies and interdisciplinary approaches, scientists can unlock new therapeutic possibilities and contribute to the development of innovative medicines.